1-(2-Chlorophenyl)-3-(4-(3-methoxypiperidin-1-yl)phenyl)urea
Description
1-(2-Chlorophenyl)-3-(4-(3-methoxypiperidin-1-yl)phenyl)urea is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is also known as BAY 41-2272 and is a potent activator of the soluble guanylyl cyclase enzyme.
Scientific Research Applications
- CPMU exhibits promising antitumor activity. Researchers have explored its potential as a novel chemotherapeutic agent against various cancer types, including breast, lung, and colon cancers. Mechanistic studies suggest that CPMU interferes with cancer cell proliferation and induces apoptosis .
- In the realm of neuropharmacology, CPMU has attracted attention as a potential treatment for neurodegenerative disorders. Its interaction with specific receptors in the central nervous system (CNS) may modulate neurotransmission and protect neurons from oxidative stress .
- Some studies propose that CPMU could serve as an antidepressant due to its impact on serotonin receptors. By influencing serotonin levels, it may alleviate symptoms of depression and anxiety .
- CPMU has demonstrated anti-inflammatory properties in preclinical models. Researchers investigate its potential in conditions such as rheumatoid arthritis and inflammatory bowel diseases. The compound may suppress pro-inflammatory cytokines and reduce tissue damage .
- Investigations into CPMU’s cardiovascular effects reveal its ability to modulate blood pressure and vascular tone. Researchers explore its potential as a vasodilator and its impact on endothelial function .
- Preliminary studies suggest that CPMU exhibits antiviral properties. It may interfere with viral replication and inhibit certain viruses, including herpes simplex virus (HSV) and human immunodeficiency virus (HIV) .
Anticancer Research
Neuropharmacology
Antidepressant Properties
Anti-inflammatory Effects
Cardiovascular Research
Antiviral Activity
properties
IUPAC Name |
1-(2-chlorophenyl)-3-[4-(3-methoxypiperidin-1-yl)phenyl]urea |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22ClN3O2/c1-25-16-5-4-12-23(13-16)15-10-8-14(9-11-15)21-19(24)22-18-7-3-2-6-17(18)20/h2-3,6-11,16H,4-5,12-13H2,1H3,(H2,21,22,24) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QYGHYPKEXPBLOW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1CCCN(C1)C2=CC=C(C=C2)NC(=O)NC3=CC=CC=C3Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22ClN3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
359.8 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(2-Chlorophenyl)-3-(4-(3-methoxypiperidin-1-yl)phenyl)urea | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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